Cas no 134102-05-9 (4-Octadecene-3-t-1,3-diol,2-amino-, (2S,3R,4E)- (9CI))

• Product Name: 4-Octadecene-3-t-1,3-diol,2-amino-, (2S,3R,4E)- (9CI)
• CAS No: 134102-05-9
• MF: C₁₈H₃₇NO₂
• MW: 301.499995231628
• CID: 138866
• Update Time: 2024-01-25

4-Octadecene-3-t-1,3-diol,2-amino-, (2S,3R,4E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Octadecene-3-t-1,3-diol,2-amino-, (2S,3R,4E)- (9CI)
• D(+) ERYTHRO-2-AMINO-4-TRANS-OCTADECENE-1,3-DIOL [3-3H]
• D-ERYTHRO-SPHINGOSINE-[3-3H]
• SPHINGOSINE, D-ERYTHRO-, [3-3H]

• Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h14-15,17-18,20-21H,2-13,16,19H2,1H3/b15-14+/t17-,18+/m0/s1/i18T
• InChI Key： WWUZIQQURGPMPG-VUJAJGHUSA-N
• SMILES： C(/[C@@]([3H])(O)[C@@H](N)CO)=C\CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 301.291
• Monoisotopic Mass: 301.291
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• PSA: 66.48000
• LogP: 4.62450